Cas no 1806133-04-9 (2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1806133-04-9
• MF: C₈H₄F₃IN₂O₅
• MW: 392.027444839478
• CID: 4836623
• Update Time: 2025-10-30

2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C8H4F3IN2O5/c9-8(10,11)19-6-3(1-5(15)16)4(14(17)18)2-13-7(6)12/h2H,1H2,(H,15,16)
• InChI Key： NOSOMDSHEPDGAR-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=CN=1)[N+](=O)[O-])CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2
• Topological Polar Surface Area: 105

Additional information on 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid

Introduction to 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806133-04-9)

2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806133-04-9) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid is particularly noteworthy. The presence of the iodo, nitro, and trifluoromethoxy functional groups imparts distinct chemical properties that make it a versatile building block for various synthetic transformations. The iodo group, for instance, can serve as a leaving group in substitution reactions, while the nitro group can be reduced to an amino group, providing a platform for further functionalization. The trifluoromethoxy group adds fluorine atoms to the molecule, enhancing its lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid in the development of targeted therapies. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a scaffold for the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The ability to fine-tune the chemical structure through strategic modifications has led to the discovery of derivatives with enhanced pharmacological properties.

In addition to its role in drug discovery, 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid has also been explored as an intermediate in the synthesis of other bioactive compounds. Its unique reactivity profile makes it an attractive starting material for multi-step synthetic sequences. Researchers have successfully utilized this compound to synthesize complex molecules with diverse biological activities, including anti-inflammatory and antiviral agents.

The synthesis of 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid typically involves a series of well-defined steps. One common approach involves the reaction of 2-bromo-5-nitropyridine with trifluoromethyl ether followed by iodination and subsequent carboxylation. Each step is carefully optimized to ensure high yields and purity, making this compound readily available for further research and development.

The physicochemical properties of 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid have been extensively characterized. It is a solid at room temperature with a melting point ranging from 150°C to 160°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In terms of safety and handling, while 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.

The future prospects for 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid are promising. Ongoing research continues to uncover new applications and derivatives that could lead to breakthroughs in medicinal chemistry and pharmaceutical development. As scientists delve deeper into the potential of this compound, it is likely that its importance will only grow in the coming years.

In conclusion, 2-Iodo-5-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806133-04-9) represents a valuable tool for researchers in the fields of medicinal chemistry and synthetic organic chemistry. Its unique structural features and versatile reactivity make it an essential component in the development of novel therapeutic agents and bioactive compounds. As research progresses, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.